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Compound of Interest

Compound Name: Dorsomorphin dihydrochloride

Cat. No.: B560671

Dorsomorphin Dihydrochloride Technical
Support Center

This guide provides researchers, scientists, and drug development professionals with
comprehensive information on the solubility, handling, and use of Dorsomorphin
dihydrochloride.

Frequently Asked Questions (FAQSs)

Q1: What is the primary mechanism of action for Dorsomorphin dihydrochloride?

Dorsomorphin dihydrochloride is a potent, ATP-competitive, and reversible inhibitor of AMP-
activated protein kinase (AMPK) with a Ki of 109 nM.[1] It also functions as a selective inhibitor
of Bone Morphogenetic Protein (BMP) type | receptors, specifically ALK2, ALK3, and ALK6.[2]
[3] This inhibition blocks the phosphorylation of downstream mediators SMAD1, SMADS5, and
SMADS8.[4][5] Additionally, it can induce autophagy in some cancer cell lines through a
mechanism independent of AMPK inhibition.[6]

Q2: 1 am having trouble dissolving Dorsomorphin dihydrochloride in DMSO. What could be
the issue?

Difficulty dissolving Dorsomorphin dihydrochloride in DMSO is a common issue. Here are
several troubleshooting steps:
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e Use Fresh, Anhydrous DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture
from the air.[7][8] Absorbed water can significantly reduce the solubility of the compound.
Always use fresh, unopened, or properly stored anhydrous DMSO.

o Gentle Warming: Warming the solution to 37°C for a few minutes can aid dissolution.[9][10]

e Sonication: Using an ultrasonic bath can help break up particulates and facilitate dissolving
the compound.[8][10]

e Check Compound Form: Ensure you are using Dorsomorphin dihydrochloride, which is
the water-soluble salt form, and not the free base (Dorsomorphin), which has different
solubility characteristics.

Q3: What is the recommended storage condition for Dorsomorphin dihydrochloride

solutions?
Proper storage is critical to maintain the compound's potency.

o Powder: The lyophilized powder should be stored at -20°C, protected from light and
moisture.[1] In this form, it is stable for at least two years.[1]

» Stock Solutions: Prepare concentrated stock solutions in an appropriate solvent (like water
or DMSO), aliquot them into single-use volumes to avoid repeated freeze-thaw cycles, and
store them at -20°C or -80°C.[1] Stored this way, solutions are typically stable for up to 3
months at -20°C.[1]

e Aqueous Working Solutions: It is not recommended to store aqueous solutions, such as
those prepared in PBS, for more than one day.[11] These should be made fresh from a stock
solution before each experiment.

Solubility Data

The solubility of Dorsomorphin dihydrochloride can vary between batches and is highly
dependent on the solvent condition and preparation method. The data below is compiled from
multiple sources for comparison.
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Concentration
Solvent
(mg/mL)

Molar
Concentration
(mM)

Notes Source(s)

DMSO 0.5-9.45 mg/mL

1.06 - 20 mM

Requires fresh,
anhydrous
DMSO. Gentle
warming or
sonication may [BlI91[11][12]
be necessary to

achieve higher

concentrations.

[71(8][9][10]

Water 47 - 100 mg/mL

100 - 211 mM

High solubility.
Sonication may
be required to [718191112]
expedite

dissolution.[8]

PBS (pH 7.2) 1-20 mg/mL

2.12 - 42.34 mM

Solubility is lower
and more
variable than in
pure water. [71081[11][12]
Prepare fresh

and do not store.

[11]

Molecular Weight of Dorsomorphin dihydrochloride: 472.41 g/mol [9]

Experimental Protocols & Workflows
Protocol 1: Preparation of a 10 mM DMSO Stock

Solution

o Equilibrate the vial of Dorsomorphin dihydrochloride powder to room temperature before

opening.
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e To prepare a 10 mM stock solution, add 211.7 pL of fresh, anhydrous DMSO per 1 mg of
powder.

¢ \ortex the solution to mix.

e If particulates are visible, warm the vial at 37°C for 5-10 minutes and/or sonicate in an
ultrasonic bath until the solution is clear.

Aliquot the stock solution into single-use tubes and store at -20°C for up to 3 months.

Protocol 2: Preparation of a 50 mM Water Stock Solution

o Equilibrate the vial of Dorsomorphin dihydrochloride powder to room temperature.

To prepare a 50 mM stock solution, add 42.3 uL of sterile, nuclease-free water per 1 mg of
powder.

Vortex thoroughly. Use of an ultrasonic bath is recommended to ensure complete dissolution.

Once dissolved, sterilize the solution by passing it through a 0.22 um syringe filter.

Aliquot and store at -20°C for up to 3 months.

Protocol 3: Preparation of a 1 mg/mL PBS Working
Solution

e Thaw a frozen aliquot of a concentrated stock solution (e.g., 50 mM in water).
 Dilute the stock solution into sterile PBS (pH 7.2) to a final concentration of 1 mg/mL.
o Vortex to ensure the solution is homogeneous.

e This working solution should be prepared fresh immediately before use and any unused
portion should be discarded. It is not recommended for storage.[11]
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Experimental workflow for dissolving Dorsomorphin dihydrochloride.

Signaling Pathway Inhibition
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Dorsomorphin dihydrochloride is a dual inhibitor, primarily targeting the AMPK and BMP
signaling pathways.

AMPK Pathway Inhibition

The AMP-activated protein kinase (AMPK) pathway is a central regulator of cellular energy
homeostasis. Dorsomorphin competes with ATP to inhibit the kinase activity of AMPK, thereby
preventing the phosphorylation of its downstream targets involved in processes like fatty acid
oxidation and glucose uptake.
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Dorsomorphin inhibits the AMPK signaling pathway.
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BMP Pathway Inhibition

The Bone Morphogenetic Protein (BMP) pathway is crucial for embryonic development and
tissue homeostasis. Dorsomorphin selectively inhibits the Type | BMP receptors (ALK2, ALK3,
ALK®), preventing the phosphorylation and activation of the SMAD1/5/8 transcription factors.

This blockage halts the transcription of BMP target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Dorsomorphin dihydrochloride solubility in DMSO vs
water vs PBS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560671#dorsomorphin-dihydrochloride-solubility-in-
dmso-vs-water-vs-pbs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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